Physically cross-linked organo-hydrogels for friction interfaces in joint replacements: design, evaluation and potential clinical applications†

Journal of Materials Chemistry B Pub Date: 2023-11-16 DOI: 10.1039/D3TB01830J

Abstract

This paper investigates physically crosslinked organo-hydrogels for total hip replacement surgery. Current materials in artificial joints have limitations in mechanical performance and biocompatibility. To overcome these issues, a new approach based on hydrogen bonds between polyvinyl alcohol, poly(2-hydroxyethyl methacrylate), and glycerin is proposed to develop bioactive organo-hydrogels with improved mechanical properties and biocompatibility. This study analyzes local pathological characteristics, systemic toxicity, and mechanical properties of the gels. The results show that the gels possess excellent biocompatibility and mechanical strength, suggesting their potential as an alternative material for total hip replacement surgery. These findings contribute to improving patient outcomes in joint replacement procedures.

Graphical abstract: Physically cross-linked organo-hydrogels for friction interfaces in joint replacements: design, evaluation and potential clinical applications
Physically cross-linked organo-hydrogels for friction interfaces in joint replacements: design, evaluation and potential clinical applications†
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Journal of Materials Chemistry B
Journal Nameļ¼šJournal of Materials Chemistry B
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